tert-Butyl methyl(4-oxobutyl)carbamate

• IUPAC Name: tert-butyl N-methyl-N-(4-oxobutyl)carbamate
• InChI: InChI=1S/C10H19NO3/c1-10(2,3)14-9(13)11(4)7-5-6-8-12/h8H,5-7H2,1-4H3
• InChI Key: VSKKUZCPADUNJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CCCC=O
• Molecular Formula: C10H19NO3
• DSSTOX Substance ID: DTXSID30567914
• Molecular Weight: 201.26 g/mol
• CAS No.: 120984-59-0

Description

Tert-butyl methyl (4-oxobutyl)carbamate, commonly referred to as TBMC, is a derivative of carbamate and is widely used in the synthesis of organic compounds. TBMC is a versatile and useful compound in the field of organic synthesis, and its applications range from pharmaceuticals to agricultural products. TBMC is a useful reagent for the synthesis of organic compounds, due to its high reactivity and low toxicity.

Scientific Research Applications

• Synthesis of Biologically Active Compounds : Tert-Butyl methyl(4-oxobutyl)carbamate derivatives are important intermediates in synthesizing biologically active compounds. For instance, Zhao et al. (2017) reported the synthesis of an intermediate compound essential for omisertinib (AZD9291), a drug used in cancer therapy (Zhao, Guo, Lan, & Xu, 2017).

• Chemical Reactions and Transformations : Studies by Ortiz, Guijarro, and Yus (1999) focused on the lithiation of a N-(chloromethyl) carbamate derivative, illustrating the compound's reactivity and potential in synthesizing functionalized carbamates (Ortiz, Guijarro, & Yus, 1999).

• Cycloaddition Reactions : Padwa, Brodney, and Lynch (2003) explored the preparation and Diels‐Alder reaction of a 2‐Amido Substituted Furan, involving tert-Butyl carbamate derivatives, highlighting their role in cycloaddition reactions (Padwa, Brodney, & Lynch, 2003).

• Use in Catalytic Reactions : In 2010, Qin et al. explored the Pd-catalyzed amidation of aryl(Het) halides with tert-butyl carbamate, demonstrating the compound's utility in facilitating catalytic reactions (Qin et al., 2010).

• Degradation and Environmental Impact : Suzuki, Yaguchi, Ohnishi, and Suga (1995) identified the degradation products of terbutol (a herbicide), which includes this compound derivatives, in environmental water from golf courses. This study contributes to understanding the environmental impact and fate of such compounds (Suzuki, Yaguchi, Ohnishi, & Suga, 1995).

Synthesis routes and methods I

Procedure details

A solution of 50 parts of (1,1-dimethylethyl) (4-hydroxybutyl)methylcarbamate in 91 parts of dichloromethane was added dropwise to a mixture of 150 parts of pyridinium dichromate, 112 parts of molecular sieves and 1300 parts of dichloromethane at a temperature about 10° C. Upon completion, stirring was continued for 3 hours at room temperature. The reaction mixture was filtered, washed with 1,1'-oxybisethane and the filtrate was evaporated. The residue was purified by column chromatography over silica gel using dichloromethane as eluent. The pure fractions were collected and the eluent was evaporated with methylbenzene, yielding 35 parts (70%) of (1,1-dimethylethyl) methyl(4-oxobutyl)carbamate as a residue (int. 38).

Synthesis routes and methods II

Procedure details

To a stirred and cooled (<10° C.) solution of 150 parts of pyridinium dichromate in 1300 parts of dichloromethane was added dropwise a solution of 50 parts of (1,1-dimethylethyl) (4-hydroxybutyl)methylcarbamate in 91 parts of dichloromethane. Upon complete addition, stirring was continued for 3 hours in the presence of 112 parts of molecular sieves of 4A at room temperature. The reaction mixture was filtered over magnesium sulfate, washed with 1,1'-oxybisethane and the filtrate was evaporated. The residue was purified by column chromatography over silica gel using dichloromethane as eluent. The pure fractions were collected and the eluent was evaporated. The residue was taken up in methylbenzene and the whole was evaporated again, yielding 3.5 parts (6.9%) of (1,1-dimethylethyl) methyl(4-oxobutyl)carbamate as a residue (interm. 7).